Cas no 850567-91-8 ((4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid)

(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid structure

850567-91-8 structure

Product Name:(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid

CAS No:850567-91-8

MF:C₁₀H₁₉BO₂

MW:182.067663431168

MDL:MFCD06659856

CID:68964

PubChem ID:44118553

Update Time:2024-10-26

(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

- (4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid
- 4-Tert-Butylcyclohexen-1-Ylboronic Acid
- 4-tert-Butylcyclohexene-1-boronic acid
- (4-tert-butylcyclohexen-1-yl)boronic acid
- 4-t-Butylcyclohexen-1-ylboronic acid
- 4-TERT-BUTYL-1-CYCLOHEXEN-1-YLBORONIC ACID
- 4-tert-butylcyclohex-1-enylboronic acid
- B-[4-(1,1-Dimethylethyl)-1-cyclohexen-1-yl]boronic acid (ACI)
- Boronic acid, [4-(1,1-dimethylethyl)-1-cyclohexen-1-yl]- (9CI)
- (4-(tert-Butyl)cyclohex-1-en-1-yl)boronicacid
- (4-tert-Butylcyclohex-1-en-1-yl)boronic acid
- DB-009205
- 4-(tert-Butylcyclohexen-1-yl)boronic acid
- 4-tert-butylcyclohex-1-en-1-ylboronic acid
- XH0327
- BS-22539
- EN300-212505
- CS-0175384
- 4-t-butyl-cyclohexen-1-yl boronic acid
- SY265444
- 4-t-butyl-cyclohex-1-enyl boronic acid
- SCHEMBL1919843
- 850567-91-8
- AKOS006221615
- AB26483
- DTXSID50656874
- 4-tert-Butylcyclohexen-1-ylboronic acid, AldrichCPR
- MFCD06659856
- 4-tert-Butylcyclohexen-1-ylboronicacid
- 4-(tert-Butyl)cyclohexene-1-boronic Acid
- QPJWLDFYBBQYSG-UHFFFAOYSA-N
- MDL： MFCD06659856
- Inchi： 1S/C10H19BO2/c1-10(2,3)8-4-6-9(7-5-8)11(12)13/h6,8,12-13H,4-5,7H2,1-3H3
- InChI Key： QPJWLDFYBBQYSG-UHFFFAOYSA-N
- SMILES： OB(C1CCC(C(C)(C)C)CC=1)O

Computed Properties

Exact Mass: 182.14800
Monoisotopic Mass: 182.148
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 204
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 40.5A^2

Experimental Properties

Color/Form: No data available
Density: 0.97
Melting Point: 166-170℃
Boiling Point: 296.1°C at 760 mmHg
Flash Point: 132.9°C
Refractive Index: 1.474
Water Partition Coefficient: Slightly soluble in water.
PSA: 40.46000
LogP: 1.77100
Vapor Pressure: 0.0±1.4 mmHg at 25°C

(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid Security Information

Signal Word：warning
Hazard Statement： Irritant
Warning Statement： P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care
Hazard Category Code： 36
Safety Instruction： 26
Hazardous Material Identification：
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	092135-250mg	4-tert-Butylcyclohexene-1-boronic acid	850567-91-8	97%	250mg	4923.0CNY	2021-07-07
TRC	B693218-25mg	4-t-Butylcyclohexen-1-ylboronic acid	850567-91-8		25mg	$ 64.00	2023-04-18
TRC	B693218-50mg	4-t-Butylcyclohexen-1-ylboronic acid	850567-91-8		50mg	$ 75.00	2023-04-18
TRC	B693218-100mg	4-t-Butylcyclohexen-1-ylboronic acid	850567-91-8		100mg	$ 87.00	2023-04-18
TRC	B693218-250mg	4-t-Butylcyclohexen-1-ylboronic acid	850567-91-8		250mg	$ 98.00	2023-04-18
Apollo Scientific	OR1926-250mg	4-(tert-Butylcyclohexen-1-yl)boronic acid	850567-91-8	96%	250mg	£135.00	2025-02-19
Apollo Scientific	OR1926-1g	4-(tert-Butylcyclohexen-1-yl)boronic acid	850567-91-8	96%	1g	£360.00	2025-02-19
Apollo Scientific	OR1926-5g	4-(tert-Butylcyclohexen-1-yl)boronic acid	850567-91-8	96%	5g	£616.00	2023-05-18
abcr	AB235631-250 mg	4-(tert-Butylcyclohexen-1-yl)boronic acid, 96%; .	850567-91-8	96%	250mg	€178.00	2023-04-27
abcr	AB235631-1 g	4-(tert-Butylcyclohexen-1-yl)boronic acid, 96%; .	850567-91-8	96%	1g	€382.00	2023-04-27

(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid Production Method

Production Method 1

61676-62-8

41780-53-4

850567-91-8

Reaction Conditions

1.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine Solvents: Hexane ; 1 h, -78 °C; -78 °C → 25 °C; 2 h, 25 °C; 25 °C → -78 °C
1.2 -78 °C
1.3 Reagents: Water
2.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 24 - 48 h, rt

Reference

Copper-catalyzed tri- or tetrafunctionalization of alkenylboronic acids to prepare tetrahydrocarbazol-1-ones and indolo[2,3-a]carbazoles

Bi, Hong-Yan; et al, Green Chemistry, 2020, 22(17), 5815-5821

Production Method 2

1576-35-8

98-53-3

850567-91-8

Reaction Conditions

1.1 Solvents: Methanol ; 2 h, 70 °C
2.1 Reagents: Butyllithium , N,N,N′,N′-Tetramethylethylenediamine Solvents: Hexane ; 1 h, -78 °C; -78 °C → 25 °C; 2 h, 25 °C; 25 °C → -78 °C
2.2 -78 °C
2.3 Reagents: Water
3.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 24 - 48 h, rt

Reference

Copper-catalyzed tri- or tetrafunctionalization of alkenylboronic acids to prepare tetrahydrocarbazol-1-ones and indolo[2,3-a]carbazoles

Bi, Hong-Yan; et al, Green Chemistry, 2020, 22(17), 5815-5821

Production Method 3

287944-06-3

850567-91-8

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 2 d, rt

Reference

Preparation of α-Oxygenated Ketones by the Dioxygenation of Alkenyl Boronic Acids

Patil, Aditi S.; et al, Angewandte Chemie, 2012, 51(31), 7799-7803

Production Method 4

287944-06-3

850567-91-8

Reaction Conditions

1.1 Reagents: Ammonium acetate , Sodium periodate Solvents: Acetone , Water ; 24 - 48 h, rt

Reference

Copper-catalyzed tri- or tetrafunctionalization of alkenylboronic acids to prepare tetrahydrocarbazol-1-ones and indolo[2,3-a]carbazoles

Bi, Hong-Yan; et al, Green Chemistry, 2020, 22(17), 5815-5821

(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid Raw materials

(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid Preparation Products

(4-(tert-Butyl)cyclohex-1-en-1-yl)boronic acid (850567-91-8)

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